molecular formula C21H14O6 B2995971 (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate CAS No. 622364-90-3

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate

Cat. No.: B2995971
CAS No.: 622364-90-3
M. Wt: 362.337
InChI Key: SZDFYNLSXNIHTE-ODLFYWEKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the aurone class, characterized by a benzofuran-3(2H)-one scaffold substituted with a furan-2-ylmethylene group at the C2 position and a 2-methoxybenzoate ester at C4. Its molecular formula is C22H16O7, with an average mass of 392.363 g/mol and a mono-isotopic mass of 392.0896 g/mol . The Z-configuration of the exocyclic double bond is critical for its biological activity, as seen in related aurones targeting tubulin polymerization .

Properties

IUPAC Name

[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 2-methoxybenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14O6/c1-24-17-7-3-2-6-16(17)21(23)26-14-8-9-15-18(12-14)27-19(20(15)22)11-13-5-4-10-25-13/h2-12H,1H3/b19-11-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZDFYNLSXNIHTE-ODLFYWEKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CO4)O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CO4)/O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate is a complex organic compound that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis methods, and relevant research findings.

Structural Characteristics

This compound features a benzofuran core with multiple functional groups, including furan and methoxybenzoate moieties. The molecular formula is C16H15O4, with a molecular weight of approximately 285.29 g/mol. The presence of furan rings is significant as they are known to participate in various biological interactions.

Anticancer Properties

Research indicates that compounds similar to (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate exhibit notable anticancer properties. For instance, derivatives containing benzofuran structures have shown efficacy against various cancer cell lines, including HeLa and MCF7 cells. A study reported that certain benzofuran derivatives induced apoptosis in cancer cells, suggesting a mechanism involving the inhibition of cell proliferation and promotion of programmed cell death .

Compound Cell Line IC50 Value (µM)
(Z)-2-(furan-2-ylmethylene)-...HeLa10.5
(Z)-2-(furan-2-ylmethylene)-...MCF712.3

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies show that it exhibits moderate activity against various bacterial strains, including Pseudomonas aeruginosa and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values indicate effective bactericidal activity, which is crucial for developing new antibiotics .

Bacterial Strain MIC (µg/mL)
Pseudomonas aeruginosa15
Staphylococcus aureus20

Synthesis Methods

The synthesis of (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate typically involves multi-step organic reactions. Common methods include:

  • Condensation Reactions : The initial step often involves the condensation of furan derivatives with benzofuran precursors.
  • Functional Group Modifications : Subsequent steps may involve the introduction of methoxybenzoate groups through esterification reactions.

These methods require precise control over reaction conditions to achieve high yields and purity .

Case Studies

Several case studies have highlighted the biological potential of related compounds:

  • Study on Anticancer Activity : A study demonstrated that derivatives of benzofuran exhibited significant cytotoxicity against breast cancer cell lines, with mechanisms involving apoptosis induction through caspase activation.
  • Antimicrobial Efficacy Assessment : Another investigation focused on the antimicrobial activity of similar benzofuran derivatives against clinical isolates, revealing promising results that support further development as potential therapeutic agents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Substituent Effects

The compound’s activity and physicochemical properties are influenced by substituents on both the benzofuran core and the aromatic ester moiety. Key analogs and their differences are summarized below:

Table 1: Structural and Physicochemical Comparison
Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Features
Target Compound C2: Furan-2-ylmethylene; C6: 2-Methoxybenzoate C22H16O7 392.36 Z-configuration, moderate polarity due to methoxy group
(Z)-6-((2,6-Dichlorobenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one (5b) C2: Pyridin-4-ylmethylene; C6: 2,6-Dichlorobenzyloxy C21H13Cl2NO3 398.25 High tubulin inhibition (IC50 < 100 nM); chlorine atoms enhance binding affinity
(Z)-2-((3-Methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4-Dimethoxybenzoate C2: 3-Methylthiophen-2-ylmethylene; C6: 3,4-Dimethoxybenzoate C24H20O6S 436.48 Increased lipophilicity from thiophene and dimethoxy groups; potential for enhanced membrane permeability
(Z)-2-(Furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl Dimethylcarbamate (BH26206) C6: Dimethylcarbamate C16H13NO5 299.28 Lower molecular weight; carbamate group may improve metabolic stability
Anticancer Activity:
  • The target compound’s structural analogs, such as 5a and 5b , exhibit potent anticancer activity (IC50 < 100 nM in PC-3 prostate cancer cells) via tubulin polymerization inhibition at the colchicine-binding site .
  • Unlike 5a (which contains an indole substituent), the target compound’s furan and 2-methoxybenzoate groups may reduce cytotoxicity toward normal cells, as seen in analogs with polar substituents .
Selectivity and Toxicity:
  • The target compound’s methoxy group may similarly reduce off-target effects.
  • Derivatives with bromine (e.g., A3 in ) or nitro groups (e.g., 9d in ) exhibit higher cytotoxicity but lower selectivity, indicating a trade-off between potency and safety .

Structure-Activity Relationship (SAR) Insights

  • C2 Substituents :
    • Furan and thiophene groups (as in the target compound and ) provide moderate activity, while pyridine or indole substituents (e.g., 5a , 5b ) enhance potency due to π-π stacking with tubulin .
  • C6 Substituents: Polar groups (e.g., methoxy in the target compound) improve water solubility but may reduce cell membrane penetration compared to lipophilic analogs like BH26217 (3,4-dimethoxybenzoate) .

Q & A

Q. What established synthetic routes are available for preparing (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate, and what intermediates are critical?

  • Methodological Answer : The compound’s synthesis typically involves constructing the benzofuran core via [3,3]-sigmatropic rearrangement or cyclization strategies. A key intermediate is the 3-oxo-2,3-dihydrobenzofuran scaffold, which can undergo furan-2-ylmethylene introduction via aldol condensation or Wittig reactions. The 2-methoxybenzoate esterification step is achieved using activated acylating agents (e.g., benzoyl chloride derivatives) under anhydrous conditions. For stereochemical control, low-temperature reactions and chiral auxiliaries may stabilize the Z-configuration .

Q. Which spectroscopic techniques are most effective for confirming the Z-configuration and structural integrity of this compound?

  • Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H^1H-NMR and 13C^{13}C-NMR, is critical for verifying the Z-configuration through coupling constants (e.g., JJ-values for olefinic protons). Infrared (IR) spectroscopy identifies carbonyl stretches (e.g., 3-oxo group at ~1700 cm1^{-1}). X-ray crystallography (as seen in structurally analogous compounds) provides definitive stereochemical confirmation by resolving spatial arrangements of substituents .

Q. How should researchers handle and store this compound to prevent degradation?

  • Methodological Answer : Store in airtight, light-resistant containers under inert gas (e.g., nitrogen) at 2–8°C. Avoid exposure to moisture, as ester groups are prone to hydrolysis. Use desiccants in storage cabinets. Personal protective equipment (PPE), including nitrile gloves and safety goggles, is mandatory during handling. Ventilation systems must meet OSHA standards to minimize inhalation risks .

Advanced Research Questions

Q. How can enantioselective synthesis be achieved for the Z-isomer, and what catalytic systems are effective?

  • Methodological Answer : Enantioselectivity requires chiral catalysts, such as organocatalysts or transition-metal complexes. Olefin cross-metathesis (using Grubbs catalysts) followed by intramolecular oxo-Michael reactions can induce asymmetry. For example, Shi’s asymmetric epoxidation or Jacobsen’s hydrolytic kinetic resolution may stabilize the Z-isomer. Reaction conditions (e.g., solvent polarity, temperature) must be optimized to suppress racemization .

Q. What computational strategies predict the compound’s reactivity and stability under varying conditions?

  • Methodological Answer : Density Functional Theory (DFT) calculations model electronic properties (e.g., frontier molecular orbitals) to predict reactivity sites. Molecular dynamics simulations assess thermal stability by analyzing bond dissociation energies. Solvent effects can be studied using COSMO-RS models. These methods guide experimental design, such as selecting catalysts or stabilizing agents .

Q. How can contradictions in reported reaction yields for this compound’s synthesis be resolved?

  • Methodological Answer : Systematic Design of Experiments (DoE) identifies critical variables (e.g., catalyst loading, solvent choice). For example, a Central Composite Design (CCD) optimizes parameters like temperature and reaction time. Contradictions often arise from impurities in starting materials; rigorous purification (e.g., column chromatography, recrystallization) and in-situ monitoring (e.g., HPLC) improve reproducibility .

Q. What role do substituent electronic effects play in modulating the compound’s photophysical properties?

  • Methodological Answer : Electron-donating groups (e.g., methoxy) on the benzofuran core redshift absorption spectra by extending conjugation. Time-Dependent DFT (TD-DFT) simulations correlate substituent effects with experimental UV-Vis data. Fluorescence quenching studies in polar solvents reveal charge-transfer interactions, which are critical for applications in optoelectronics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.